Cas no 873066-23-0 (Dimethyl [4-(trifluoromethyl)phenyl]boronate)

• Product Name: Dimethyl [4-(trifluoromethyl)phenyl]boronate
• CAS No: 873066-23-0
• MF: C₉H₁₀BF₃O₂
• MW: 217.980713367462
• CID: 657619
• Update Time: 2026-04-29

Dimethyl [4-(trifluoromethyl)phenyl]boronate Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-(trifluoromethyl)phenyl]-, dimethyl ester
• dimethoxy-[4-(trifluoromethyl)phenyl]borane
• Dimethyl [4-(trifluoromethyl)phenyl]boronate
• [4-(Trifluoromethyl)phenyl]boronic acid dimethyl ester

• Inchi： 1S/C9H10BF3O2/c1-14-10(15-2)8-5-3-7(4-6-8)9(11,12)13/h3-6H,1-2H3
• InChI Key： FXAFJCWFFVNRLQ-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C([H])C(B(OC([H])([H])[H])OC([H])([H])[H])=C([H])C=1[H])(F)F

Computed Properties

• Exact Mass: 218.0725942 g/mol
• Monoisotopic Mass: 218.0725942 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Molecular Weight: 217.98